Cas no 2645418-58-0 (3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one)
2645418-58-0 structure
Product Name:3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one
CAS No:2645418-58-0
MF:C8H6BrN3O
MW:243.075225353241
CID:6825971
PubChem ID:172402204
Update Time:2025-02-26
3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one
- 2645418-58-0
- CS-24132
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- Inchi: 1S/C8H6BrN3O/c1-12-8(13)7-5(3-11-12)2-6(9)4-10-7/h2-4H,1H3/i1D3
- InChI Key: FLGSXDXGZMLJAR-FIBGUPNXSA-N
- SMILES: BrC1=CN=C2C(N(C([2H])([2H])[2H])N=CC2=C1)=O
Computed Properties
- Exact Mass: 241.98825Da
- Monoisotopic Mass: 241.98825Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 45.6Ų
3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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